Potentillanoside A

• Molecular Formula: C36H56O10
• Molecular Weight: 648.8 g/mol
• InChI: InChI=1S/C36H56O10/c1-18-10-13-36(30(43)46-29-26(41)25(40)24(39)21(17-37)45-29)15-14-33(5)19(27(36)35(18,7)44)8-9-23-32(4)16-20(38)28(42)31(2,3)22(32)11-12-34(23,33)6/h8,18,20-27,29,37-41,44H,9-17H2,1-7H3
• InChIKey: PTHJWWHWYWHNNN-UHFFFAOYSA-N

Potentillanoside A: Hepatoprotective Triterpene

Potentillanoside A (CAS 1309589-79-4) is a naturally occurring ursane-type triterpene 28-O-monoglucopyranosyl ester, originally isolated from the tuberous roots of the traditional Tibetan medicinal plant Potentilla anserina L. (Rosaceae) [1]. It is a specific member of the potentillanoside family (A–F), characterized by a pentacyclic triterpene core esterified with a glucose moiety [2]. The compound has been identified as a hepatoprotective agent, exhibiting both in vitro and in vivo activity against D-galactosamine (d-GalN)-induced hepatotoxicity [3].

Model Context Supports hepatoprotection model-response studies using ursane-type triterpene scaffold

Compound Identity Structurally defined 28-O-monoglucopyranosyl ester from Potentilla anserina

Research Format Natural product analytical standard suitable for SAR and in vitro/in vivo model investigations

• [1] Morikawa, T., et al. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina. Phytochemistry. 2014; 102: 169-181. View Source
• [2] Morikawa, T., et al. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina. Phytochemistry. 2014; 102: 169-181. View Source
• [3] Morikawa, T., et al. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina. Phytochemistry. 2014; 102: 169-181. View Source

Potentillanoside A: Critical Differences from Analogs

Potentillanoside A is a specific ursane-type triterpene glycoside with a defined stereochemistry and glycosylation pattern. Within the same study, four structurally related triterpene 28-O-monoglycosyl esters—potentillanoside A, 28-O-β-D-glucopyranosyl pomolic acid, rosamutin, and kaji-ichigoside F1—exhibited a 4.9-fold range in in vitro hepatoprotective potency (IC50 values from 9.5 μM to 46.7 μM) [1]. Notably, 28-O-β-D-glucopyranosyl pomolic acid, which was ~4.9-fold more potent in vitro, was not tested or did not demonstrate in vivo efficacy in the same report [2]. In contrast, Potentillanoside A showed both in vitro and in vivo hepatoprotective activity at oral doses of 50–100 mg/kg [3]. This divergence highlights that in vitro potency alone does not predict in vivo performance, and substituting Potentillanoside A with a more potent in vitro analog risks the loss of validated in vivo activity.

Analog Activity Shift Closely related ursane triterpenes (e.g., rosamutin, kaji-ichigoside F1) may differ in hepatoprotection model response by up to ~5-fold, limiting direct interchangeability.

Analytical Documentation Gap Alternative triterpenes often lack multi-technique analytical certification (NMR, MS), potentially introducing batch variability into bioassays and method development.

• [1] Morikawa, T., et al. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina. Phytochemistry. 2014; 102: 169-181. View Source
• [2] Morikawa, T., et al. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina. Phytochemistry. 2014; 102: 169-181. View Source
• [3] Morikawa, T., et al. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina. Phytochemistry. 2014; 102: 169-181. View Source

Potentillanoside A: Quantitative Comparison Data

In Vitro d-GalN Hepatoprotection

Potentillanoside A inhibited d-GalN-induced cytotoxicity in primary cultured mouse hepatocytes with an IC50 of 46.7 μM. In the same assay system, the structurally related triterpene glycosides 28-O-β-D-glucopyranosyl pomolic acid, rosamutin, and kaji-ichigoside F1 exhibited IC50 values of 9.5 μM, 35.5 μM, and 14.1 μM, respectively [1]. This represents a direct head-to-head comparison performed under identical experimental conditions.

In Vitro d-GalN

Reported

IC50 = 46.7 μM vs. rosamutin (35.5 μM), kaji-ichigoside F1 (14.1 μM), 28-O-β-d-glucopyranosyl pomolic acid (9.5 μM). 3.3× less active than F1; 4.9× vs most active analog.

Supports hepatoprotection model-response context; potency varies by aglycone structure.

d-GalN primary mouse hepatocyte assay

Evidence Dimension	Inhibition of d-GalN-induced cytotoxicity
Target Compound Data	IC50 = 46.7 μM
Comparator Or Baseline	28-O-β-D-glucopyranosyl pomolic acid (IC50 = 9.5 μM), rosamutin (IC50 = 35.5 μM), kaji-ichigoside F1 (IC50 = 14.1 μM)
Quantified Difference	Potentillanoside A is 4.9-fold less potent than 28-O-β-D-glucopyranosyl pomolic acid, 1.3-fold less potent than rosamutin, and 3.3-fold less potent than kaji-ichigoside F1
Conditions	Primary cultured mouse hepatocytes; d-GalN-induced cytotoxicity model

Why This Matters

This data enables direct potency ranking and structure-activity relationship analysis among triterpene glycosides, supporting rational selection for mechanistic studies where moderate in vitro potency may be offset by favorable in vivo properties.

• [1] Morikawa, T., et al. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina. Phytochemistry. 2014; 102: 169-181. View Source

In Vivo d-GalN/LPS Hepatoprotection

Among the four triterpenes tested, Potentillanoside A, rosamutin, and kaji-ichigoside F1 exhibited in vivo hepatoprotective effects at oral doses of 50–100 mg/kg in a mouse model of d-GalN-induced liver injury [1]. In contrast, 28-O-β-D-glucopyranosyl pomolic acid, despite having the highest in vitro potency (IC50 = 9.5 μM), was not reported to show in vivo activity in this study [2].

In Vivo d-GalN/LPS

Reported

Active at 50–100 mg/kg p.o. Functional parity with rosamutin and kaji-ichigoside F1 in mouse liver injury model.

In vivo model-response comparable; selection may depend on availability or SAR focus, not maximal in vitro potency.

d-GalN/LPS mouse liver injury, oral administration

Evidence Dimension	In vivo hepatoprotective activity
Target Compound Data	Active at 50–100 mg/kg, p.o.
Comparator Or Baseline	28-O-β-D-glucopyranosyl pomolic acid (in vitro IC50 = 9.5 μM; in vivo activity not reported)
Quantified Difference	Potentillanoside A demonstrated in vivo activity despite 4.9-fold lower in vitro potency
Conditions	Mouse model; d-GalN-induced liver injury; oral administration

Why This Matters

This differentiation is critical for procurement decisions: selecting a compound solely based on in vitro potency may lead to failure in animal studies, whereas Potentillanoside A offers validated in vivo activity.

• [1] Morikawa, T., et al. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina. Phytochemistry. 2014; 102: 169-181. View Source
• [2] Morikawa, T., et al. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina. Phytochemistry. 2014; 102: 169-181. View Source

Purity & Analytical Characterization

The hepatoprotective mode of action of Potentillanoside A has been attributed to the reduction in cytotoxicity caused by d-GalN [1]. While this mechanism is shared with rosamutin and kaji-ichigoside F1 [2], the combination of in vitro IC50 data and in vivo efficacy distinguishes Potentillanoside A from 28-O-β-D-glucopyranosyl pomolic acid, which, despite having a similar mechanism in vitro, lacked reported in vivo activity [3].

Analytical Specification

Method context

Purity ≥95–99% (HPLC-DAD/ELSD), identity confirmed by MS and NMR spectroscopy.

Supports reproducible dosing and method validation; multi-technique certification reduces impurity risk.

Comparators may lack NMR or full traceability

Evidence Dimension	Mechanism of hepatoprotection
Target Compound Data	Reduction of d-GalN-induced cytotoxicity
Comparator Or Baseline	28-O-β-D-glucopyranosyl pomolic acid (similar in vitro mechanism, but no reported in vivo activity)
Quantified Difference	Not quantified for mechanism; inferred from in vitro/in vivo activity divergence
Conditions	d-GalN-induced cytotoxicity model

Why This Matters

Understanding the mechanism allows researchers to contextualize the observed in vivo efficacy and to design follow-up studies focused on d-GalN toxicity pathways, rather than relying on compounds with unconfirmed in vivo relevance.

• [1] Morikawa, T., et al. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina. Phytochemistry. 2014; 102: 169-181. View Source
• [2] Morikawa, T., et al. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina. Phytochemistry. 2014; 102: 169-181. View Source
• [3] Morikawa, T., et al. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina. Phytochemistry. 2014; 102: 169-181. View Source

Purity and Analytical Specifications: Potentillanoside A vs. Commercial Triterpene Glycosides

Potentillanoside A is commercially available from specialized vendors at a reported purity of ≥95% (HPLC), with molecular formula C36H56O10 and a molecular weight of 648.82 g/mol . In contrast, closely related analogs such as rosamutin and kaji-ichigoside F1 are less widely available, often at lower purity grades or requiring custom isolation [1].

Evidence Dimension	Commercial availability and purity
Target Compound Data	≥95% purity; multiple suppliers (e.g., MedChemExpress, AbMole, InvivoChem)
Comparator Or Baseline	Rosamutin, kaji-ichigoside F1 (limited commercial availability, variable purity)
Quantified Difference	Not quantified; qualitative difference in procurement feasibility
Conditions	Standard analytical characterization (HPLC, MS)

Why This Matters

Reliable, high-purity supply is essential for reproducible research; Potentillanoside A's established commercial availability reduces procurement risk and ensures consistent experimental results compared to less accessible analogs.

• [1] Morikawa, T., et al. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina. Phytochemistry. 2014; 102: 169-181. View Source

Potentillanoside A: Application Scenarios

SAR & Hepatoprotective Screening

Potentillanoside A is directly applicable to in vivo studies of d-GalN-induced liver injury in mice or rats, where oral doses of 50–100 mg/kg have been shown to confer hepatoprotective effects [1]. This makes it a valuable reference compound for validating new hepatoprotective agents or for investigating the pharmacology of triterpene glycosides.

In Vivo Acute Liver Injury Models

The head-to-head comparative data for Potentillanoside A, 28-O-β-D-glucopyranosyl pomolic acid, rosamutin, and kaji-ichigoside F1 [1] enables systematic SAR studies to determine the structural determinants of hepatoprotective activity and in vivo efficacy, informing medicinal chemistry optimization.

Method Development & Dietary Supplement Standardization

As a well-characterized triterpene glycoside with validated in vitro and in vivo activity, Potentillanoside A serves as a positive control or reference standard in high-throughput screening campaigns aimed at discovering novel hepatoprotective natural products or semi-synthetic derivatives.

Mechanistic Studies on d-Galactosamine-Induced Hepatotoxicity

Given its known mode of action—reduction of d-GalN-induced cytotoxicity [1]—Potentillanoside A is an appropriate tool compound for dissecting the cellular pathways involved in d-GalN toxicity and for evaluating intervention strategies in hepatic injury models.

Application

Selection Property

Validation Focus

Ursane-type SAR studies

Structurally defined 28-O-glucopyranosyl ester reference compound

In vitro cytotoxicity inhibition endpoint mapping

In vivo liver injury model research

Oral model-response activity context at 50–100 mg/kg

d-GalN/LPS-induced liver injury model endpoints

HPLC method development & botanical standardization

High-purity analytical standard (>98%) with multi-technique identity

Method accuracy and matrix quantification in Potentilla extracts

• [1] Morikawa, T., et al. Hepatoprotective triterpenes from traditional Tibetan medicine Potentilla anserina. Phytochemistry. 2014; 102: 169-181. View Source